Cas no 23563-73-7 (Ethanethiol,2-[[3-(ethylamino)propyl]amino]-, hydrochloride (1:2))

• Product Name: Ethanethiol,2-[[3-(ethylamino)propyl]amino]-, hydrochloride (1:2)
• CAS No: 23563-73-7
• MF: C₇H₁₉ClN₂S
• MW: 198.757159471512
• CID: 286880
• Update Time: 2024-01-27

Ethanethiol,2-[[3-(ethylamino)propyl]amino]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Ethanethiol,2-[[3-(ethylamino)propyl]amino]-, hydrochloride (1:2)
• 2-Methyl-6,7-benzomorphan hydrochloride

• Inchi： 1S/C7H18N2S.ClH/c1-2-8-4-3-5-9-6-7-10;/h8-10H,2-7H2,1H3;1H
• InChI Key： JHWKHLBTKKWSGJ-UHFFFAOYSA-N
• SMILES： C(CNCC)CNCCS.Cl

Computed Properties

• Exact Mass: 219.06177
• Monoisotopic Mass: 223.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.04
• Boiling Point: 209ºC at 760 mmHg
• Flash Point: 80.2ºC
• Refractive Index: 1.557
• PSA: 12.03
• LogP: 3.16040